Cas no 67809-62-5 (Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid)

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid structure

67809-62-5 structure

Product Name:Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid

CAS No:67809-62-5

MF:C₇H₁₁N₃O₂

MW:169.181141138077

MDL:MFCD05864514

CID:1003981

PubChem ID:329775641

Update Time:2025-04-20

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
- Amino-(3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid
- Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
- amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid(SALTDATA: FREE)
- FT-0736308
- Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid, AldrichCPR
- SCHEMBL23201096
- FS-5270
- 67809-62-5
- 2-amino-2-(3,5-dimethyl-1H-pyrazol-4-yl)aceticacid
- AKOS000302984
- F97215
- CS-0326668
- MFCD05864514
- DTXSID70390122
- AKOS016346805
- DA-18620
- Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid
- MDL： MFCD05864514
- Inchi： 1S/C7H11N3O2/c1-3-5(4(2)10-9-3)6(8)7(11)12/h6H,8H2,1-2H3,(H,9,10)(H,11,12)
- InChI Key： LLUFIONGXCUZRI-UHFFFAOYSA-N
- SMILES： OC(C(C1C(C)=NNC=1C)N)=O

Computed Properties

Exact Mass: 169.08500
Monoisotopic Mass: 169.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 92A^2
XLogP3: -2.6

Experimental Properties

Density: 1.349
Boiling Point: 407.9°C at 760 mmHg
Flash Point: 200.5°C
Refractive Index: 1.603
PSA: 92.00000
LogP: 0.81120

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A615618-50mg	Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid	67809-62-5		50mg	$ 50.00	2022-06-08
TRC	A615618-100mg	Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid	67809-62-5		100mg	$ 65.00	2022-06-08
TRC	A615618-500mg	Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid	67809-62-5		500mg	$ 135.00	2022-06-08
Alichem	A049005818-5g	2-Amino-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid	67809-62-5	95%	5g	$934.92	2023-09-01
Fluorochem	058625-1g	Amino-(3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid	67809-62-5	95%	1g	￡101.00	2022-03-01
Fluorochem	058625-5g	Amino-(3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid	67809-62-5	95%	5g	￡372.00	2022-03-01
Fluorochem	058625-10g	Amino-(3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid	67809-62-5	95%	10g	￡607.00	2022-03-01
Chemenu	CM280891-5g	2-Amino-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid	67809-62-5	95%	5g	$825	2021-08-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	CBR00357-1G	Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid	67809-62-5		1g	¥3340.6	2023-11-14
Chemenu	CM280891-5g	2-Amino-2-(3,5-dimethyl-1H-pyrazol-4-yl)acetic acid	67809-62-5	95%	5g	$825	2023-02-01

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:67809-62-5)Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid

Order Number:A1171100

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:19

Price ($):680.0

Email:sales@amadischem.com

Product Official Link

Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

67809-62-5 (Amino(3,5-dimethyl-1H-pyrazol-4-yl)acetic Acid) Related Products

Recommended suppliers